[1-(2-Methylphenyl)ethyl](pentan-3-YL)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[1-(2-methylphenyl)ethyl]pentan-3-amine
• InChI: InChI=1S/C14H23N/c1-5-13(6-2)15-12(4)14-10-8-7-9-11(14)3/h7-10,12-13,15H,5-6H2,1-4H3
• InChI Key: SMLJEMASAGIAJO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(C)C1=CC=CC=C1C

Description

1-(2-Methylphenyl)ethylamine is a secondary amine featuring a 2-methylphenylethyl group and a pentan-3-yl group attached to the nitrogen atom. For example, 1-(2-methylphenyl)ethylamine (a structural fragment of the target compound) was synthesized in 46% yield via a multi-step extraction process involving acid-base treatment and ethyl acetate purification . The pentan-3-yl group likely contributes to increased lipophilicity compared to shorter-chain analogs, which may affect solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methylphenyl)ethylamine typically involves the reaction of 2-methylphenylacetonitrile with pentan-3-ylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve more advanced techniques such as continuous flow synthesis, which allows for better control over reaction conditions and scalability. This method can enhance the yield and purity of the final product, making it suitable for large-scale applications .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methylphenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

1-(2-Methylphenyl)ethylamine has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(2-Methylphenyl)ethylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Substituents (R1, R2)	Synthesis Yield (%)	Key Properties/Activities	References
1-(2-Methylphenyl)ethylamine	R1 = 2-methylphenylethyl, R2 = pentan-3-yl	N/A	Hypothesized lipophilicity; no direct activity data
(3-Methoxyphenyl)methylamine	R1 = 3-methoxybenzyl, R2 = pentan-3-yl	N/A	Commercial availability (2 suppliers); enhanced electron-rich aromatic system
(Pentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	R1 = pyridin-3-ylethyl, R2 = pentan-3-yl	N/A	Potential heterocyclic bioactivity (e.g., bacterial FtsZ inhibition inferred from pyrimidine derivatives)
1-(3-Methylthiophen-2-yl)ethylamine	R1 = 3-methylthiophenylethyl, R2 = pentan-3-yl	N/A	Thiophene moiety may confer redox activity or metabolic stability
1-(2-Methylphenyl)ethylamine	R1 = 2-methylphenylethyl, R2 = H	46	Intermediate for further alkylation; lower molecular weight

Key Observations:

Structural Variations: Aromatic Moieties: Replacement of the 2-methylphenyl group with electron-rich (e.g., 3-methoxyphenyl) or heteroaromatic (e.g., pyridinyl, thiophenyl) groups alters electronic properties and binding interactions. For instance, the 3-methoxy group in (3-Methoxyphenyl)methylamine could enhance hydrogen-bonding capacity .

Optimization may require careful control of stoichiometry and reaction time.

Biological Relevance: Pyridinyl and thiophenyl analogs (e.g., (Pentan-3-yl)[1-(pyridin-3-yl)ethyl]amine) may exhibit antibacterial activity, as seen in pyrimidine derivatives targeting bacterial FtsZ .